Cas no 80756-32-7 (4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI))

4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI) Properties

Names and Identifiers

• 4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI)
• S-2-pyridyl (Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
• S-pyridin-2-yl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoethanethioate
• EINECS 279-539-0
• 4-Thiazoleethanethioic acid, 2-amino-alpha-(methoxyimino)-, S-2-pyridinyl ester, (Z)-
• s-2-Pyridyl(Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
• S-2-Pyridyl (Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
• DTXSID601133420
• 80756-32-7
• +Expand

• InChIKey： YUPSQTMMUIIVFP-DHDCSXOGSA-N
• Inchi： InChI=1S/C11H10N4O2S2/c1-17-15-9(7-6-18-11(12)14-7)10(16)19-8-4-2-3-5-13-8/h2-6H,1H3,(H2,12,14)/b15-9-
• SMILES： CON=C(C1=CSC(=N1)N)C(=O)SC2=CC=CC=N2

Computed Properties

• Exact Mass: 294.024517
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 294.024517
• Heavy Atom Count: 19
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 144

Experimental Properties

• Refractive Index: 1.715
• Boiling Point: 508.3°C at 760 mmHg
• Flash Point: 261.2°C
• Density: 1.5